3-fluoro-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide

• IUPAC Name: 3-fluoro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)benzamide
• InChI: InChI=1S/C14H10FN3O2/c15-9-3-1-2-8(6-9)13(19)16-10-4-5-11-12(7-10)18-14(20)17-11/h1-7H,(H,16,19)(H2,17,18,20)
• InChI Key: ZKCDOFRQDVVZLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=CC3=C(C=C2)NC(=O)N3
• Molecular Formula: C14H10FN3O2
• Molecular Weight: 271.25 g/mol

Description

3-fluoro-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a benzimidazole derivative that has shown promising results in various research studies.

Scientific Research Applications

Materials Science and Engineering

“Cambridge id 5742536” has applications in materials science and engineering. Specifically, it is used as a substrate material in solid carbide end mills. . Researchers in this field explore its mechanical properties, wear resistance, and other material characteristics.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and indole derivatives, have been reported to show a broad range of biological activities . Therefore, it’s plausible that this compound may interact with multiple targets, depending on its specific structure and functional groups.

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information. These interactions could lead to changes in the conformation or activity of the target proteins, thereby modulating their function .

Biochemical Pathways

Without specific information on the compound’s targets, it’s challenging to accurately summarize the affected biochemical pathways. These could potentially include pathways related to cell signaling, gene expression, metabolic processes, and more .

Pharmacokinetics

For instance, the presence of functional groups like the benzimidazole might influence its absorption and distribution .

Result of Action

The specific molecular and cellular effects of this compound’s action are currently unknown. Based on the biological activities of similar compounds, potential effects could include modulation of protein activity, alteration of signal transduction pathways, and changes in cellular responses .

Action Environment

The action, efficacy, and stability of a compound can be influenced by various environmental factors such as pH, temperature, presence of other molecules, and cellular context. For instance, the compound’s stability could be affected by pH and temperature, while its efficacy could be influenced by the presence of other interacting molecules or specific cellular contexts .